Cas no 946251-76-9 (N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide)

• Product Name: N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide
• CAS No: 946251-76-9
• MF: C₂₂H₁₇N₃O₃S
• MW: 403.453683614731
• CID: 5911947
• PubChem ID: 26841763
• Update Time: 2023-11-22

N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• MFCD09240521
• 946251-76-9
• N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]naphthalene-1-carboxamide
• F2098-0033
• AKOS001951196
• N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-1-naphthamide
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]naphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide

• Inchi： 1S/C22H17N3O3S/c1-29(27,28)21-13-12-20(24-25-21)16-8-4-9-17(14-16)23-22(26)19-11-5-7-15-6-2-3-10-18(15)19/h2-14H,1H3,(H,23,26)
• InChI Key： IBCKAZCQQINZHY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 403.09906259g/mol
• Monoisotopic Mass: 403.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 636.4±55.0 °C(Predicted)
• pka: 12.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides